Cas no 815575-39-4 (1,2-Benzenediol, 3-bromo-4-methyl- (9CI))
815575-39-4 structure
Product Name:1,2-Benzenediol, 3-bromo-4-methyl- (9CI)
CAS No:815575-39-4
MF:C7H7BrO2
MW:203.033281564713
CID:715426
Update Time:2024-02-04
1,2-Benzenediol, 3-bromo-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 3-bromo-4-methyl- (9CI)
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- Inchi: 1S/C7H7BrO2/c1-4-2-3-5(9)7(10)6(4)8/h2-3,9-10H,1H3
- InChI Key: NZTXOJBOQRRLHT-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C)C(Br)=C1O
Computed Properties
- Exact Mass: 201.963
- Monoisotopic Mass: 201.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
1,2-Benzenediol, 3-bromo-4-methyl- (9CI) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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